Cas no 1696787-77-5 (2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid)

• Product Name: 2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 1696787-77-5
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5706891
• PubChem ID: 107554020
• Update Time: 2025-09-28

2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1449844
• 2-[(But-3-yn-1-yl)amino]pyrimidine-4-carboxylicacid
• 1696787-77-5
• 2-[(But-3-yn-1-yl)amino]pyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 2-(3-butyn-1-ylamino)-
• 2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid

• Inchi： 1S/C9H9N3O2/c1-2-3-5-10-9-11-6-4-7(12-9)8(13)14/h1,4,6H,3,5H2,(H,13,14)(H,10,11,12)
• InChI Key： QIQAMTCAOAKHEX-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC(=N1)NCCC#C)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• Boiling Point: 425.7±51.0 °C(Predicted)
• pka: 1.50±0.10(Predicted)

Additional information on 2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid

Comprehensive Overview of 2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid (CAS No. 1696787-77-5)

2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid (CAS No. 1696787-77-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a pyrimidine core and a but-3-yn-1-yl amine side chain, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a building block for novel therapeutics, especially in targeting enzyme inhibition and modulating biological pathways.

The compound's structural versatility allows it to participate in various click chemistry reactions, a hot topic in modern synthetic chemistry. With the growing demand for highly functionalized heterocycles, 2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid offers a promising scaffold for designing small-molecule inhibitors. Its carboxylic acid moiety further enhances its utility in conjugation strategies, enabling the creation of bioconjugates and prodrugs.

Recent studies highlight the role of pyrimidine derivatives in addressing global health challenges, such as antimicrobial resistance and chronic diseases. The alkyne functional group in 2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid facilitates bioorthogonal labeling, a technique widely used in proteomics and diagnostic imaging. This aligns with the increasing focus on precision medicine and targeted drug delivery systems.

From an industrial perspective, the compound's synthesis and scalability are critical for its adoption in high-throughput screening (HTS) platforms. Its compatibility with automated synthesis workflows makes it a candidate for combinatorial chemistry libraries. Additionally, its physicochemical properties, such as solubility and stability, are being optimized to meet the stringent requirements of Good Manufacturing Practice (GMP) standards.

Environmental and safety considerations are also paramount. The compound's green chemistry profile is under evaluation to minimize waste and energy consumption during production. As sustainability becomes a key driver in chemical innovation, 2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid is being explored for its potential in eco-friendly synthesis routes.

In summary, 2-(but-3-yn-1-yl)aminopyrimidine-4-carboxylic acid (CAS No. 1696787-77-5) represents a multifaceted tool for researchers tackling contemporary challenges in drug development, diagnostics, and sustainable chemistry. Its unique structure and functional groups position it at the forefront of innovative therapeutic and biotechnological applications.